tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate
Overview
Description
Tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate (TBEDC) is a synthetic compound used in scientific research and laboratory experiments. It is a member of the isoindole family of compounds, which are known for their ability to interact with biological systems. TBEDC has a wide range of applications in scientific research and laboratory experiments, including its use as a model compound for studying the structure and function of proteins and other biological molecules.
Mechanism of Action
Tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate has been shown to interact with a variety of biological molecules, including proteins and other biomolecules. It has been shown to interact with the α-helix structure of proteins, as well as with the β-sheet structure of proteins. Additionally, tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate has been shown to interact with other biomolecules, such as lipids and nucleic acids.
Biochemical and Physiological Effects
tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as to reduce inflammation. Additionally, tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate has been shown to have anti-oxidant and anti-microbial properties.
Advantages and Limitations for Lab Experiments
Tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. Additionally, tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate has a wide range of applications in scientific research and laboratory experiments. However, there are some limitations to using tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate. It is not soluble in water, so it must be dissolved in an organic solvent for use in experiments. Additionally, tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate is a synthetic compound, so it may not be suitable for use in certain experiments.
Future Directions
There are a variety of potential future directions for tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate. For example, tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate could be used to study the structure and function of proteins in more detail, as well as to study the mechanism of action of drugs. Additionally, tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate could be used to study the biochemical and physiological effects of various compounds on biological systems. Finally, tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate could be used to develop new drugs and treatments for various diseases.
Synthesis Methods
Tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate can be synthesized through a variety of methods. The most common method is a two-step process involving the reaction of ethyl acetoacetate with tert-butyl isocyanide, followed by a reaction with ethynyl bromide. This method has been used to synthesize a variety of compounds, including tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate.
Scientific Research Applications
Tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate is used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as to study the mechanism of action of drugs. Additionally, tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate has been used to study the biochemical and physiological effects of various compounds on biological systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate involves the reaction of tert-butyl 2-(5-ethynyl-2,3-dihydro-1H-isoindol-2-yl)acetate with a suitable reagent to form the desired product.", "Starting Materials": [ "tert-butyl 2-(5-ethynyl-2,3-dihydro-1H-isoindol-2-yl)acetate" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-(5-ethynyl-2,3-dihydro-1H-isoindol-2-yl)acetate in a suitable solvent such as dichloromethane.", "Step 2: Add a suitable reagent such as trifluoroacetic acid to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for a suitable period of time.", "Step 4: Quench the reaction by adding a suitable base such as sodium bicarbonate.", "Step 5: Extract the product with a suitable solvent such as ethyl acetate.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1262408-96-7 |
Product Name |
tert-butyl 5-ethynyl-2,3-dihydro-1H-isoindole-2-carboxylate |
Molecular Formula |
C15H17NO2 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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